Molybdenum-92
Overview
Description
Molybdenum-92 is a stable isotope of the element molybdenum, characterized by having 42 protons and 50 neutrons in its nucleus . It plays a significant role in nuclear astrophysics, particularly in nucleosynthesis processes within stars, contributing to the formation of heavier elements through various fusion reactions .
Preparation Methods
Synthetic Routes and Reaction Conditions: Molybdenum-92 can be isolated from naturally occurring molybdenum through isotope separation techniques such as gas centrifugation and electromagnetic separation. These methods exploit the slight differences in mass between the isotopes to achieve separation.
Industrial Production Methods: Industrial production of molybdenum typically involves the extraction of molybdenum from its primary ore, molybdenite (molybdenum disulfide, MoS₂). The ore is first concentrated by flotation, then roasted in an excess of air to yield molybdenum trioxide (MoO₃). This oxide is then reduced with hydrogen to produce molybdenum metal . The isotopic separation of this compound from the other naturally occurring isotopes is a specialized process that may involve advanced techniques like laser isotope separation.
Types of Reactions:
Common Reagents and Conditions:
Oxidation: Oxygen gas at high temperatures.
Reduction: Hydrogen gas at elevated temperatures.
Substitution: Halogens like fluorine and chlorine under controlled conditions.
Major Products:
Oxidation: Molybdenum trioxide (MoO₃).
Reduction: Molybdenum metal.
Substitution: Molybdenum hexafluoride (MoF₆), molybdenum pentachloride (MoCl₅).
Scientific Research Applications
Molybdenum-92 has a wide range of applications in scientific research:
Mechanism of Action
Molybdenum-92 exerts its effects primarily through its role in molybdenum-containing enzymes. These enzymes catalyze oxygen transfer reactions by cycling molybdenum between its +4 and +6 oxidation states . This enables the transfer of oxygen atoms and electrons, which is crucial for processes like purine metabolism, aldehyde detoxification, and sulfur amino acid metabolism .
Comparison with Similar Compounds
- Molybdenum-94
- Molybdenum-95
- Molybdenum-96
- Molybdenum-97
- Molybdenum-98
- Molybdenum-100
Comparison: Molybdenum-92 is unique among its isotopes due to its specific role in nuclear astrophysics and its stable nature . While other isotopes like molybdenum-99 are used in medical imaging and diagnostics, this compound’s stability makes it particularly valuable for long-term studies and applications .
Biological Activity
Molybdenum-92 (Mo-92) is one of the stable isotopes of molybdenum, an essential trace element in biological systems. This article explores its biological activity, focusing on its role as a cofactor in enzymatic processes, its metabolic pathways, and its implications in health and disease.
Overview of Molybdenum in Biological Systems
Molybdenum is vital for various organisms, acting as a cofactor for several enzymes involved in critical biochemical reactions. The biological activity of molybdenum is largely attributed to its ability to form a molybdenum cofactor (Moco), which is essential for the function of molybdenum-dependent enzymes such as:
- Sulfite oxidase (SOX) : Catalyzes the conversion of sulfite to sulfate.
- Xanthine oxidase (XO) : Involved in purine metabolism.
- Aldehyde oxidase (AO) : Participates in the oxidation of aldehydes and other compounds.
The biological significance of Mo-92 lies in its isotopic stability and its role within these enzymatic systems.
The biological activity of molybdenum, including Mo-92, involves several key mechanisms:
- Cofactor Formation : Molybdenum must be complexed with pterin compounds to form Moco, which then binds to specific enzymes. This process is crucial for the catalytic activity of molybdenum-dependent enzymes .
- Enzymatic Reactions : The unique coordination chemistry of Mo allows it to facilitate electron transfer and oxygen atom transfer reactions, which are essential for metabolic pathways .
- Uptake and Transport : Molybdenum uptake occurs through specific transport systems in cells, such as the ModABC system identified in cyanobacteria . This system allows for the efficient assimilation of molybdenum from the environment.
Case Study 1: Molybdenum and Liver Health
Recent studies have highlighted the role of molybdenum-containing enzymes in liver health. For instance, sulfite oxidase has been investigated as a potential diagnostic marker for hepatocellular carcinoma (HCC), showing promising sensitivity in distinguishing cancerous lesions from benign conditions .
Case Study 2: Cyanobacterial Assimilation
Research on cyanobacteria such as Anabaena variabilis has demonstrated that these organisms preferentially assimilate lighter isotopes of molybdenum during nitrate utilization and nitrogen fixation processes. This study provided insights into the fractionation effects of Mo isotopes during biological uptake .
Table 1: Molybdenum-Dependent Enzymes and Their Functions
Enzyme | Function | Associated Disease/Condition |
---|---|---|
Sulfite Oxidase | Converts sulfite to sulfate | Potential marker for HCC |
Xanthine Oxidase | Catalyzes oxidation of hypoxanthine | Gout and other purine metabolism disorders |
Aldehyde Oxidase | Oxidizes aldehydes | Drug metabolism-related pathologies |
Properties
IUPAC Name |
molybdenum-92 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mo/i1-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKXTWBITQBERF-AHCXROLUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Mo] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[92Mo] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Mo | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20931241 | |
Record name | (~92~Mo)Molybdenum | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20931241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
91.906807 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14191-67-4 | |
Record name | Molybdenum, isotope of mass 92 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014191674 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~92~Mo)Molybdenum | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20931241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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